Cas no 2034434-33-6 ((3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)phenyl)methanone)

• Product Name: (3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)phenyl)methanone
• CAS No: 2034434-33-6
• MF: C₁₈H₂₁N₃O₂S
• MW: 343.443242788315
• CID: 6176314
• PubChem ID: 119100324
• Update Time: 2025-06-28

(3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• F6478-0786
• [3-(4,6-dimethylpyrimidin-2-yl)oxypyrrolidin-1-yl]-(2-methylsulfanylphenyl)methanone
• AKOS026690493
• (3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)phenyl)methanone
• 4,6-dimethyl-2-({1-[2-(methylsulfanyl)benzoyl]pyrrolidin-3-yl}oxy)pyrimidine
• 2034434-33-6
• (3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)phenyl)methanone

• Inchi： 1S/C18H21N3O2S/c1-12-10-13(2)20-18(19-12)23-14-8-9-21(11-14)17(22)15-6-4-5-7-16(15)24-3/h4-7,10,14H,8-9,11H2,1-3H3
• InChI Key： LNONQTCMDFDVAB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(N1CCC(C1)OC1N=C(C)C=C(C)N=1)=O

Computed Properties

• Exact Mass: 343.13544809g/mol
• Monoisotopic Mass: 343.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.6Ų

Additional information on (3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)phenyl)methanone

Introduction to Compound CAS No. 2034434-33-6: (3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)phenyl)methanone

(3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)phenyl)methanone, also known by its CAS number 2034434-33-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring, a pyrimidine moiety, and a methylthio-substituted phenyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of (3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)phenyl)methanone can be broken down into several key components. The pyrrolidine ring is a five-membered cyclic amine that is commonly found in natural products and synthetic compounds with diverse biological activities. The pyrimidine moiety, specifically the 4,6-dimethylpyrimidin-2-yl group, is a heterocyclic aromatic compound that is often associated with antiviral and anticancer properties. The 2-(methylthio)phenyl group adds further complexity and functionality to the molecule, potentially influencing its binding affinity and selectivity for specific biological targets.

Recent studies have explored the potential therapeutic applications of (3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)phenyl)methanone. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are important targets for drug development. Preliminary data suggest that this compound may exhibit selective binding to specific GPCRs, which could make it a valuable lead for the development of novel therapeutic agents.

In addition to its potential as a GPCR modulator, (3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)phenyl)methanone has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Compounds that can effectively modulate these processes have the potential to treat a wide range of inflammatory diseases. Early studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models.

The pharmacokinetic properties of (3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)phenyl)methanone are another important aspect of its evaluation as a potential drug candidate. Pharmacokinetics refers to the movement of a drug within the body, including absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is crucial for optimizing dosing regimens and predicting potential side effects. Preliminary pharmacokinetic studies have indicated that this compound has favorable ADME properties, suggesting that it may be suitable for further development as an oral or parenteral therapeutic agent.

One of the key challenges in drug development is ensuring the safety and efficacy of new compounds. Preclinical studies have shown that (3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)phenyl)methanone exhibits low toxicity in vitro and in animal models. These findings are encouraging and support further investigation into its potential therapeutic applications. However, more extensive safety studies will be necessary to fully assess its profile before it can advance to clinical trials.

Clinical trials are an essential step in the drug development process and provide critical data on the safety and efficacy of new compounds in human subjects. While no clinical trials have yet been conducted with (3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)phenyl)methanone, preclinical data are promising enough to warrant further investigation. If these trials are successful, this compound could potentially be developed into a new class of drugs for treating various diseases.

In conclusion, (3-((4,6-Dimethylpyrimidin-2-yloxy)pyrrolidin-l-y\l)(2-(methylthio\)pheny\)methanone (CAS No. 2034434-\(3\-6\) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive target for further study. As research continues to advance our understanding of this compound's properties and mechanisms of action, it may pave the way for the development of novel therapeutic agents with significant clinical impact.